3-(2-chlorophenyl)-5-methyl-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)isoxazole-4-carboxamide
Overview
Description
The compound “3-(2-chlorophenyl)-5-methyl-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)isoxazole-4-carboxamide” is a complex organic molecule that contains several functional groups and rings, including an isoxazole ring, a thiadiazole ring, and a carboxamide group. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. Isoxazoles can undergo a variety of reactions, but without specific context, it’s challenging to predict the exact reactions this compound might undergo .Scientific Research Applications
Anti-inflammatory and Analgesic Activity
Isoxazole derivatives have been studied for their potential anti-inflammatory and analgesic effects. They may work by inhibiting cyclooxygenase (COX) enzymes, which play a role in inflammation and pain signaling .
Anticancer Activity
Some isoxazole carboxamide derivatives have been evaluated for their anticancer properties. They may be involved in various stages of cancer cell growth and could potentially be used in cancer treatment .
Antimicrobial Activity
Isoxazole compounds have shown promise as antimicrobial agents against a variety of bacterial and fungal pathogens. This could make them valuable in the development of new antibiotics .
Material Science Applications
In material science, isoxazole derivatives have been used as photochromic materials, electrochemical probes, and components in dye-sensitized solar cells due to their unique optical properties .
Mechanism of Action
Future Directions
The future directions for research on this compound could include exploring its potential uses, particularly in the field of drug discovery given the significance of isoxazole derivatives . Additionally, research could focus on developing more efficient and eco-friendly synthetic routes for this compound .
properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)-1,2-oxazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15ClN4O2S2/c1-3-8-24-16-20-19-15(25-16)18-14(22)12-9(2)23-21-13(12)10-6-4-5-7-11(10)17/h4-7H,3,8H2,1-2H3,(H,18,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZYBMJBNSHNEEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(S1)NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15ClN4O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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